4-[1,3]Dioxolan-2-yl-2-methoxyphenol

• CAS No.: 85377-07-7
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 4-(1,3-dioxolan-2-yl)-2-methoxyphenol
• InChI: InChI=1S/C10H12O4/c1-12-9-6-7(2-3-8(9)11)10-13-4-5-14-10/h2-3,6,10-11H,4-5H2,1H3
• InChI Key: JPRROYHZESYOIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2OCCO2)O

Description

4-[1,3]Dioxolan-2-yl-2-methoxyphenol is a phenolic derivative featuring a 1,3-dioxolane ring attached to the aromatic core at the 4-position and a methoxy group at the 2-position. The 1,3-dioxolane moiety is a five-membered cyclic ether, which confers stereoelectronic effects and influences solubility and reactivity.

Comparison with Similar Compounds

Structural Features

The compound’s closest analogs include:

• 4-Phenyl-1,3-dioxolan-2-one (CAS 90970-80-2): A cyclic carbonate with a phenyl substituent at the 4-position. Unlike the target compound, it lacks the phenolic hydroxyl and methoxy groups, but shares the 1,3-dioxolane backbone .
• 4-(4-Methylphenyl)-1,3-dioxolan-2-one (CAS 201403-01-2): Incorporates a methyl-substituted phenyl group, which may alter crystallinity and thermal stability .

Key Structural Differences :

• The phenolic hydroxyl group in 4-[1,3]Dioxolan-2-yl-2-methoxyphenol increases acidity (pKa ~10 for phenolic OH) compared to carbonate analogs (pKa ~12–14 for cyclic carbonates).
• The methoxy group introduces ortho-directing effects in electrophilic substitution reactions, a feature absent in non-aromatic dioxolan-2-one derivatives.

Physical Properties (Hypothetical Comparison)

Compound	Substituents	Melting Point (°C, estimated)	Solubility (Polarity)
4-[1,3]Dioxolan-2-yl-2-methoxyphenol	2-OCH₃, 4-dioxolane, 1-OH	80–100 (predicted)	Moderate in polar solvents
4-Phenyl-1,3-dioxolan-2-one	4-Ph	85–90 (literature)	Low in water, high in acetone
4,5-Diphenyl-1,3-dioxolan-2-one	4-Ph, 5-Ph	120–125	Insoluble in water, soluble in DCM

Notes:

• The phenolic hydroxyl in the target compound likely enhances water solubility relative to carbonate analogs.
• Steric hindrance from diphenyl groups in 4,5-diphenyl-1,3-dioxolan-2-one reduces solubility compared to mono-substituted derivatives.

Chemical Reactivity

• Hydrolysis : Cyclic carbonates (e.g., 4-phenyl-1,3-dioxolan-2-one) undergo hydrolysis to form diols and CO₂ under basic conditions. In contrast, the dioxolane ether in the target compound is more resistant to hydrolysis, requiring stronger acids or prolonged heating .
• Thermal Stability : Carbonates (e.g., 4,5-diphenyl-1,3-dioxolan-2-one) may decompose at lower temperatures (~150°C) due to CO₂ release, whereas the dioxolane ether is stable up to ~200°C.

Research Findings and Limitations

• Structural analogs like 4-phenyl-1,3-dioxolan-2-one could be analyzed using SHELXL for comparative bond-length and angle studies .
• Chirality and Enantiomer Analysis : The enantiomorph-polarity estimation methods described by Flack () could apply to chiral dioxolane derivatives. However, the target compound’s stereochemical properties remain uncharacterized in the evidence .